587-98-4

Metanil yellow

In Stock

• CAS RN:
• 587-98-4

• Formula:
• C18H15N3NaO3S+

• InChI:
• InChI=1S/C18H15N3O3S.Na/c22-25(23,24)18-8-4-7-17(13-18)21-20-16-11-9-15(10-12-16)19-14-5-2-1-3-6-14;/h1-13,19H,(H,22,23,24);/q;+1/p-1

• InChIKey:
• NYGZLYXAPMMJTE-ANVLNOONSA-M

• Metanil Yellow (MY) belongs to the azo group of dyes.
  Metanil yellow is an organic sodium salt having 3-[(4-anilinophenyl)diazenyl]benzene-1-sulfonate as the counterion. Used in one variant of Masson's trichrome to stain collagen yellow in contrast to the red muscle, but is not in common used. It has a role as a histological dye. Metanil yellow has been used for staining of leukocyte granules. It is also used as a counterstain in microscopic sections. Metanil yellow can be used as a counterstain in PAS (periodic acid-Schiff)/iron-hematoxylin stained sections to increase contrast.
  

2-[[4-benzyl-5-(2-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-methyl-N-phenylpropanamide

• CAS RN:
• 5587-98-4

• Formula:
• C25H23FN4OS

• InChI:
• InChI=1S/C25H23FN4OS/c1-18(24(31)29(2)20-13-7-4-8-14-20)32-25-28-27-23(21-15-9-10-16-22(21)26)30(25)17-19-11-5-3-6-12-19/h3-16,18H,17H2,1-2H3

• InChIKey:
• XQOBXFNGIGSIKL-UHFFFAOYSA-N

• 2-[[4-benzyl-5-(2-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-methyl-N-phenylpropanamide is a useful research compound. Its molecular formula is C25H23FN4OS and its molecular weight is 446.5 g/mol. The purity is usually 95%.

2-t-Butoxycarbonylamino-4-isopropylthiophene-3-carboxylic acid

Usually In Stock

• CAS RN:
• 149587-98-4

• Formula:
• C13H19NO4S

• InChI:
• InChI=1S/C13H19NO4S/c1-7(2)8-6-19-10(9(8)11(15)16)14-12(17)18-13(3,4)5/h6-7H,1-5H3,(H,14,17)(H,15,16)

• InChIKey:
• ANHNRQSOTWYTLA-UHFFFAOYSA-N

• 2-t-Butoxycarbonylamino-4-isopropylthiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C13H19NO4S and its molecular weight is 285.36. The purity is usually 95%.

2,7-Dibromopyrene

In Stock

• CAS RN:
• 102587-98-4

• Formula:
• C16H8Br2

• InChI:
• InChI=1S/C16H8Br2/c17-13-5-9-1-2-10-6-14(18)8-12-4-3-11(7-13)15(9)16(10)12/h1-8H

• InChIKey:
• IGTQPXMEWQTTBJ-UHFFFAOYSA-N

• 2,7-Dibromopyrene, also known as 2,7-Dibromopyrene, is a useful research compound. Its molecular formula is C16H8Br2 and its molecular weight is 360.04 g/mol. The purity is usually 95%.

2,2,2-trichloroethyl 1H-imidazole-2-sulfonate

In Stock

• CAS RN:
• 903587-98-4

• Formula:
• C5H5Cl3N2O3S

• InChI:
• InChI=1S/C5H5Cl3N2O3S/c6-5(7,8)3-13-14(11,12)4-9-1-2-10-4/h1-2H,3H2,(H,9,10)

• InChIKey:
• DCLRQEGHGBFLAQ-UHFFFAOYSA-N

• 2,2,2-trichloroethyl 1H-imidazole-2-sulfonate, also known as 2,2,2-trichloroethyl 1H-imidazole-2-sulfonate, is a useful research compound. Its molecular formula is C5H5Cl3N2O3S and its molecular weight is 279.516. The purity is usually 95%.